2-Methyl-2,4,6,9-tetraazatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene

• IUPAC Name: 11-methyl-5,6-dihydropyrimido[4,5-b][1,4]benzodiazepine
• InChI: InChI=1S/C12H12N4/c1-16-11-5-3-2-4-9(11)6-14-10-7-13-8-15-12(10)16/h2-5,7-8,14H,6H2,1H3
• InChI Key: AVOBFRIKWSODCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2CNC3=CN=CN=C31
• Molecular Formula: C12H12N4
• Molecular Weight: 212.25 g/mol

Description

2-Methyl-2,4,6,9-tetraazatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene is a chemical compound with the molecular formula C12H12N4. It has a molecular weight of 212.25.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methyl-2,4,6,9-tetraazatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene are not fully detailed in the search results. The compound has a molecular weight of 212.25.

Scientific Research Applications

Spectroscopic Characterization for Diagnostic Imaging

Research has demonstrated that polyazamacrocyclic chelates of terbium, similar in complexity to the compound , are valuable for diagnostic medical imaging. These compounds act as tissue site-selective markers, leveraging their unique spectroscopic properties for biodistribution studies and fluorescence imaging of bone tissues. This suggests potential applications of complex macrocyclic compounds in enhancing diagnostic imaging techniques, offering site-directed in vivo imaging capabilities for early identification of abnormal tissues (Houlne et al., 1996).

Metal Complexes and Coordination Polymers

The synthesis and study of metal complexes involving macrocyclic ligands containing pyridine, which bear structural similarities to the target compound, indicate applications in creating highly selective and stable metal ion complexes. These complexes have been explored for their potential in a wide array of applications, including catalysis, materials science, and as precursors for more complex chemical structures (Costa & Delgado, 1993). Additionally, coordination polymers, synthesized under varying conditions, have shown diverse structural properties and applications in photocatalytic degradation of dyes under visible light, suggesting environmental remediation applications (Liu et al., 2015).

Asymmetric Synthesis and Polymerization

The compound's structural complexity hints at its potential utility in the field of asymmetric synthesis and polymerization. Studies on similar macrocyclic compounds have led to efficient catalyst-free synthesis methods for nitrogen-containing spiro heterocycles, indicating possible applications in organic synthesis and materials science (Aggarwal et al., 2014). Furthermore, research into the stereospecific polymerization of diolefins to produce polymers with unique structural and physical properties suggests potential applications in developing new polymeric materials (Porri & Gallazzi, 1966).